N-(4-chloro-3-(trifluoromethyl)phenyl)-N'-(4-aminophenyl)urea

• Molecular Formula: C14H11ClF3N3O
• Molecular Weight: 329.70 g/mol
• IUPAC Name: 1-(4-aminophenyl)-3-[4-chloro-3-(trifluoromethyl)phenyl]urea
• InChI: InChI=1S/C14H11ClF3N3O/c15-12-6-5-10(7-11(12)14(16,17)18)21-13(22)20-9-3-1-8(19)2-4-9/h1-7H,19H2,(H2,20,21,22)
• InChI Key: VJEFBHVSDPCMIK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1N)NC(=O)NC2=CC(=C(C=C2)Cl)C(F)(F)F

Description

N-(4-chloro-3-(trifluoromethyl)phenyl)-N'-(4-aminophenyl)urea is a useful research compound. Its molecular formula is C14H11ClF3N3O and its molecular weight is 329.70 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 4-chloro-3-(trifluoromethyl)phenyl isocyanate (2.27 g, 10.3 mmol) in CH2Cl2 (308 mL) was added p-phenylenediamine (3.32 g, 30.7 mmol) in one part. The resulting mixture was stirred at room temp. for 1 h, treated with CH2Cl2 (100 mL), and concentrated under reduced pressure. The resulting pink solids were dissolved in a mixture of EtOAc (110 mL) and MeOH (15 mL), and the clear solution was washed with a 0.05 N HCl solution. The organic layer was concentrated under reduced pressure to afford impure N-(4-chloro-3-(trifluoromethyl)phenyl)-N′-(4-aminophenyl) urea (3.3 g): TLC (100% EtOAc) Rf0.72.